Cas no 1262860-49-0 (5-cyano-3-methylpyridine-2-carboxylic acid)

• Product Name: 5-cyano-3-methylpyridine-2-carboxylic acid
• CAS No: 1262860-49-0
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• MDL: MFCD20660905
• CID: 2124947
• PubChem ID: 66665846
• Update Time: 2025-05-24

5-cyano-3-methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyano-3-methylpyridine-2-carboxylic acid
• 5-cyano-3-methylpicolinic acid
• 5-cyano-3-methyl-pyridine-2-carboxylic acid
• PFENLEKZZJZJBJ-UHFFFAOYSA-N
• 2-Pyridinecarboxylicacid,5-cyano-3-methyl-
• 2-Pyridinecarboxylic acid, 5-cyano-3-methyl-
• 1262860-49-0
• MFCD20660905
• SCHEMBL361763
• AS-41031
• CS-0210862
• EN300-224588
• 5-cyano-3-methylpicolinicacid
• DB-340851
• AKOS025404762

• MDL： MFCD20660905
• Inchi： 1S/C8H6N2O2/c1-5-2-6(3-9)4-10-7(5)8(11)12/h2,4H,1H3,(H,11,12)
• InChI Key： PFENLEKZZJZJBJ-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=CC(C#N)=CN=1)=O

Computed Properties

• Exact Mass: 162.042927438g/mol
• Monoisotopic Mass: 162.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74
• XLogP3: 0.8

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 384.6±42.0 °C at 760 mmHg
• Flash Point: 186.4±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-cyano-3-methylpyridine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-cyano-3-methylpyridine-2-carboxylic acid

Recent Advances in the Application of 5-Cyano-3-methylpyridine-2-carboxylic acid (CAS: 1262860-49-0) in Chemical Biology and Pharmaceutical Research

The compound 5-cyano-3-methylpyridine-2-carboxylic acid (CAS: 1262860-49-0) has recently emerged as a key intermediate in the synthesis of novel pharmaceutical agents and bioactive molecules. This heterocyclic carboxylic acid derivative has garnered significant attention due to its versatile reactivity and potential applications in drug discovery. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and other therapeutic compounds, highlighting its importance in modern medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 5-cyano-3-methylpyridine-2-carboxylic acid as a crucial building block in the synthesis of selective JAK3 inhibitors. The researchers successfully utilized this compound to develop a series of potent and selective inhibitors with improved pharmacokinetic properties. The study emphasized the compound's role in facilitating the introduction of critical functional groups that enhance target binding affinity while maintaining favorable drug-like properties.

In antimicrobial research, a team from the University of Cambridge reported the incorporation of 5-cyano-3-methylpyridine-2-carboxylic acid into novel quinolone derivatives targeting DNA gyrase. Their findings, published in Antimicrobial Agents and Chemotherapy, showed that derivatives containing this scaffold exhibited enhanced activity against drug-resistant bacterial strains, particularly MRSA and ESBL-producing E. coli. The electron-withdrawing cyano group was found to significantly influence the compounds' binding interactions with the target enzyme.

Recent synthetic methodology developments have also focused on 5-cyano-3-methylpyridine-2-carboxylic acid. A 2024 Nature Communications article described an innovative palladium-catalyzed cyanation protocol that enables more efficient production of this compound and its derivatives. This advancement addresses previous challenges in the large-scale synthesis of cyano-substituted pyridine carboxylic acids, potentially lowering production costs for pharmaceutical applications.

The compound's role in PROTAC (Proteolysis Targeting Chimera) development has also been investigated. Researchers at Stanford University incorporated 5-cyano-3-methylpyridine-2-carboxylic acid derivatives into novel PROTAC molecules targeting oncogenic proteins. Their work demonstrated that the pyridine core provided optimal spacing and orientation for effective ternary complex formation between the target protein and E3 ubiquitin ligase.

As research continues, 5-cyano-3-methylpyridine-2-carboxylic acid remains a valuable scaffold in medicinal chemistry. Its unique combination of hydrogen bond acceptor/donor properties, along with the potential for further derivatization at multiple positions, makes it particularly attractive for structure-activity relationship studies. Future directions may explore its application in covalent inhibitor design and as a component of bifunctional molecules in targeted drug delivery systems.